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Compound of Interest

Compound Name: (2-Bromoethyl)benzene-D5

Cat. No.: B032876

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational
purposes. A specific Safety Data Sheet (SDS) for (2-Bromoethyl)benzene-D5 (CAS No.
35845-64-8) was not available. The following data is primarily from the comprehensive analysis
of the non-deuterated analogue, (2-Bromoethyl)benzene (CAS No. 103-63-9), and is expected
to be a very close approximation for the deuterated compound. Users should always consult
the official SDS provided by their supplier before handling this chemical.

Section 1: Chemical Identity and Physical Properties

(2-Bromoethyl)benzene-D5 is the deuterated form of (2-Bromoethyl)benzene, where the five
hydrogen atoms on the benzene ring are replaced with deuterium.[1][2] This isotopic labeling is
often utilized in drug development and metabolic studies.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Name (2-Bromoethyl)benzene-D5 [3]
1-Bromo-2-phenylethane-d5,

Synonyms Phenethyl Bromide-d5, 3- [3]
Bromoethylbenzene-d5

CAS Number 35845-64-8 [11[3114]

Molecular Formula CsHaDsBr [11[3]

Molecular Weight 190.09 g/mol [1][3]
Clear, colorless to light yellow

Appearance o [3][5]
liquid/oil

Odor Characteristic [6]

Melting Point -56 °C / -68.8 °F [6][7]

- _ 220-221°C [ 428-429.8 °F @

Boiling Point [6][8]
760 mmHg

Flash Point 89 °C/192.2 °F [6][7]

Density 1.355 g/mL at 25 °C [8][9]
Insoluble in water. Miscible

B with ether and benzene.

Solubility ) [9][10][11]
Soluble in chloroform and ethyl
acetate.

- Stable under normal
Stability [12]

conditions.

Section 2: Hazard Identification and Toxicological
Data

(2-Bromoethyl)benzene is classified as harmful if swallowed and causes serious eye irritation.
[12][13] It may also cause skin and respiratory irritation.[9]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Serious eye damage/eye H319: Causes serious eye
L Category 2A o

irritation irritation

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 L
o irritation
tract irritation)

Source:[9][12][13]

Table 3: Toxicological Data (for non-deuterated (2-Bromoethyl)benzene)

. Effects
Test Species Route Value Source(s)
Noted

Behavioral:
Somnolence
(general
depressed
activity);
Lungs,
Thorax, or
LD50 Rat Oral 811 mg/kg Respiration: [71[9]
Dyspnea;
Gastrointestin
al: Changes
in structure or
function of
salivary

glands.
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Carcinogenicity: No data is available to indicate that this product or any of its components
present at greater than 0.1% are mutagenic, genotoxic, or carcinogenic.[12]

Section 3: Experimental Protocols and Safe
Handling

The following protocols are derived from standard safety data sheets for the non-deuterated
analogue and represent best practices for handling (2-Bromoethyl)benzene-D5 in a laboratory
setting.

Personal Protective Equipment (PPE) Protocol

Proper PPE is mandatory to minimize exposure. The selection of PPE is dependent on the
potential for exposure.

Personal Protective Equipment (PPE) Workflow

Respiratory Protection:
Use in a well-ventilated area or under a chemical fume hood.

If vapors/aerosols are generated, use a NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK).

Body Protection:
Laboratory coat.

Wear appropriate protective clothing to prevent skin exposure.
Handling
(2-Bromoethyl)benzene-D5
Hand Protection:

Wear appropriate chemical-resistant gloves.
Inspect gloves prior to use.

Eye Protection:

Safety glasses with side-shields or goggles.
Face shield if splashing is likely.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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Handling and Storage Protocol

Handling:

e Avoid contact with skin, eyes, and clothing.[14]

e Do not breathe vapors or mists.

e Wash hands thoroughly after handling.[12][13]

e Do not eat, drink, or smoke when using this product.[12][13]

» Keep away from open flames, hot surfaces, and sources of ignition.[6]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[9]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[6][10]

Recommended storage temperature is 2-8°C.[7][10]

Store away from incompatible materials, such as strong oxidizing agents.[6][7][10]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[12]

Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation.[9]

Contain: Wear appropriate PPE. Cover drains to prevent entry into the sewer system.

Absorb: Use a liquid-absorbent material (e.g., Chemizorb®, sand, or diatomite) to soak up
the spill.[13]
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o Collect: Collect the absorbed material and place it in a suitable, closed container for
disposal.[14]

e Clean: Clean the affected area thoroughly.

Disposal Protocol

Dispose of this chemical and its container in accordance with local, regional, national, and
international regulations. Do not mix with other waste. Handle uncleaned containers as you
would the product itself.

Section 4: Emergency Procedures
First Aid Measures

The following diagram outlines the immediate first aid response to different types of exposure.

First Aid Emergency Response

Tnhaled On Skin In Eyes Swallowed

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Immediately wash with plenty of soap and water for at least 15 minutes. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth with water.
Seek medical attention if symptoms persist. Seek medical attention if irritation persists. Seek immediate medical attention. Call a poison center or doctor immediately.

Click to download full resolution via product page

Caption: First aid measures for different exposure routes.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6][9][15]
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e Specific Hazards: In a fire, hazardous combustion products such as carbon monoxide,
carbon dioxide, and hydrogen bromide gas may be formed.[9] Vapors are heavier than air
and may spread along floors, and can form explosive mixtures with air upon intense heating.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][9]

Section 5: Incompatible Materials and Reactivity

Chemical Stability: The product is chemically stable under standard ambient conditions (room
temperature).

Incompatible Materials: Strong oxidizing agents.[6][7][10]
Conditions to Avoid: Heat, flames, and sparks.[6] Strong heating.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce carbon
oxides and hydrogen bromide gas.

Hazardous Polymerization: Does not occur.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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